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Compound of Interest

Compound Name: 4-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1293924

For Researchers, Scientists, and Drug Development Professionals

Synonyms: Vanillonitrile, 4-Cyano-2-methoxyphenol

Introduction

4-Hydroxy-3-methoxybenzonitrile, a derivative of vanillin, is a versatile intermediate in the
synthesis of pharmaceuticals and other specialty chemicals.[1] Its molecular structure, featuring
hydroxyl, methoxy, and nitrile functional groups, provides a scaffold for diverse chemical
modifications. This guide provides a comprehensive overview of the safety data for 4-Hydroxy-
3-methoxybenzonitrile, intended to inform safe handling, storage, and disposal practices in a
research and development setting.

Hazard Identification and Classification

4-Hydroxy-3-methoxybenzonitrile is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its acute toxicity upon ingestion, skin contact, or inhalation, as well as its potential to cause skin
and eye irritation.[2]

GHS Classification

The GHS classification for 4-Hydroxy-3-methoxybenzonitrile is summarized in the table
below. It is consistently categorized as "Acute Toxicity, Category 4" for oral, dermal, and
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inhalation routes of exposure, indicating that it is harmful by these routes. It is also classified as
a skin and eye irritant.[2][3]

Hazard Class Category
Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)

Hazard Statements (H-Statements)

Consistent with the GHS classification, the following hazard statements apply to 4-Hydroxy-3-
methoxybenzonitrile:[3]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H332: Harmful if inhaled.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (P-Statements)

To mitigate the risks associated with handling this compound, the following precautionary
measures should be taken:[3]
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e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) values for 4-Hydroxy-3-methoxybenzonitrile are not readily
available in the public domain, the "Acute Toxicity, Category 4" classification provides an
estimated range of toxicity.

Acute Toxicity

The "Category 4" classification for acute oral, dermal, and inhalation toxicity indicates the
following approximate lethal dose ranges:

e Oral: Between 300 and 2000 mg/kg body weight.
e Dermal: Between 1000 and 2000 mg/kg body weight.

e Inhalation: Between 10 and 20 mg/L for vapors, and between 1 and 5 mg/L for dusts/mists
for a 4-hour exposure.

It is important to note that these are estimated ranges based on the GHS criteria, and the
actual values may vary.

Skin and Eye Irritation
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4-Hydroxy-3-methoxybenzonitrile is classified as a skin irritant (Category 2) and a serious
eye irritant (Category 2A).[2] This means that direct contact can cause reversible inflammatory
effects on the skin, such as redness and swelling, and significant, but reversible, irritation to the
eyes.

Experimental Protocols (General Methodologies)

Specific experimental protocols for the toxicological testing of 4-Hydroxy-3-
methoxybenzonitrile are not publicly available. However, the following sections describe the
general methodologies based on internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD), that are typically used to
assess skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)

This in vitro test method is a non-animal alternative for assessing skin irritation potential.

Principle: The test evaluates the ability of a chemical to induce cytotoxicity in a reconstructed
human epidermis model. A reduction in cell viability below a certain threshold is indicative of
skin irritation.[4]

Methodology:

o Tissue Preparation: Reconstituted human epidermis tissues are cultured to form a multi-
layered, differentiated epidermis.

o Test Substance Application: A small amount of the test substance (solid or liquid) is applied
topically to the surface of the epidermis tissue.[4]

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 15-60 minutes), followed by a post-exposure incubation period (e.g., 42 hours).[5]

 Viability Assessment: After incubation, cell viability is determined using a colorimetric assay,
most commonly the MTT assay. In this assay, the yellow tetrazolium salt MTT is reduced to a
purple formazan product by metabolically active cells. The amount of formazan produced is
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proportional to the number of viable cells and is quantified by measuring the optical density.

[5]

o Data Interpretation: The cell viability of the treated tissues is compared to that of negative
controls. A substance is identified as an irritant if the mean tissue viability is reduced below
50% of the negative control.[4]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (Based on OECD TG 492)

This in vitro method is used to identify chemicals that can cause serious eye damage or
irritation.

Principle: Similar to the skin irritation test, this method assesses the cytotoxicity of a chemical
on a reconstructed human cornea-like epithelium model.[6]

Methodology:
» Tissue Preparation: Three-dimensional human cornea-like epithelial tissues are cultured.

o Test Substance Application: The test substance is applied topically to the corneal surface.
Liquids are typically applied for a shorter duration (e.g., 30 minutes) than solids (e.g., 6
hours).[7]

o Exposure and Post-Incubation: After the exposure period, the tissues are thoroughly rinsed
and transferred to fresh medium for a post-incubation period (e.g., 2 to 18 hours).[7][8]

 Viability Assessment: Cell viability is measured using the MTT assay, as described for the
skin irritation test.[8]

o Data Interpretation: The viability of the treated tissues is expressed as a percentage of the
negative control. A chemical that reduces cell viability to < 60% is classified as an eye irritant.

[6]

Physicochemical Information

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://iivs.org/assays/dermal/skin-irritation-test/
https://www.mdpi.com/2305-6304/11/3/289
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692559/
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0030-0011/attachment_11.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0030-0011/attachment_11.pdf
https://www.mdpi.com/2305-6304/11/3/289
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the physicochemical properties of 4-Hydroxy-3-methoxybenzonitrile is
essential for assessing its potential hazards and for developing appropriate handling

procedures.

Property Value Source
Molecular Formula CsH7NO2 [9]
Molecular Weight 149.15 g/mol 9]
Appearance Beige crystalline powder [10]
Melting Point 85-89 °C [11]
Boiling Point Not available [11]
Solubility Sparingly soluble in water. [12]

Exposure Controls and Personal Protection

Given the hazardous nature of 4-Hydroxy-3-methoxybenzonitrile, stringent exposure controls
and the use of appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working with the powder outside of a fume hood or if dust
generation is likely, a NIOSH-approved respirator with a particulate filter is recommended.[3]

First Aid Measures
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In case of exposure, the following first aid measures should be taken immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[13]

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention.[13]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention from an ophthalmologist.[13]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[14]

Handling and Storage

« Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols.
Provide appropriate exhaust ventilation at places where dust is formed.[15]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Diagrams
GHS Hazard Communication Workflow
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Hazard Classification
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Caption: GHS hazard communication workflow for 4-Hydroxy-3-methoxybenzonitrile.

First Aid Response Flowchart
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Caption: First aid response flowchart for exposure to 4-Hydroxy-3-methoxybenzonitrile.

Conclusion

4-Hydroxy-3-methoxybenzonitrile is a valuable chemical intermediate that requires careful
handling due to its hazardous properties. A thorough understanding of its GHS classification,
potential health effects, and appropriate safety precautions is essential for researchers,
scientists, and drug development professionals. Adherence to the safety guidelines outlined in
this document will help to minimize the risk of exposure and ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1293924?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293924?utm_src=pdf-body
https://www.benchchem.com/product/b1293924?utm_src=pdf-body
https://www.benchchem.com/product/b1293924?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. chemimpex.com [chemimpex.com]

2. 4-Hydroxy-3-methoxybenzonitrile | CBH7NO2 | CID 78135 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3.4-E FOF-3-X MFI R/ Z 1))l 98% | Sigma-Aldrich [sigmaaldrich.com]
e 4. iivs.org [iivs.org]

o 5. sterlab-store.com [sterlab-store.com]

e 6. mdpi.com [mdpi.com]

e 7. Eye Irritation Test (EIT) for Hazard ldentification of Eye Irritating Chemicals using
Reconstructed Human Cornea-like Epithelial (RhCE) Tissue Model - PMC
[pmc.ncbi.nlm.nih.gov]

o 8. downloads.regulations.gov [downloads.regulations.gov]

o 9. 4-RE-I-FHEFEEXKRF 98% | Sigma-Aldrich [sigmaaldrich.com]

e 10. 4-Hydroxy-3-methoxybenzonitrile | 4421-08-3 [chemicalbook.com]
e 11. chemsynthesis.com [chemsynthesis.com]

e 12. nbinno.com [nbinno.com]

e 13. sigmaaldrich.com [sigmaaldrich.com]

e 14. 4-Hydroxy-3-methoxybenzonitrile | 4421-08-3 | TCI (Shanghai) Development Co., Ltd.
[tcichemicals.com]

e 15. static.cymitquimica.com [static.cymitquimica.com]

 To cite this document: BenchChem. [In-Depth Technical Safety Guide for 4-Hydroxy-3-
methoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1293924#4-hydroxy-3-methoxybenzonitrile-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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